Cas no 2034622-33-6 (3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea)

• Product Name: 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea
• CAS No: 2034622-33-6
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 5355808
• Update Time: 2025-08-02

3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-3-(oxan-4-yl)urea
• 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea

• Inchi： 1S/C18H27N3O3/c1-21(2)16(13-3-4-17-14(11-13)5-10-24-17)12-19-18(22)20-15-6-8-23-9-7-15/h3-4,11,15-16H,5-10,12H2,1-2H3,(H2,19,20,22)
• InChI Key： FSVXHBRWYLWIAF-UHFFFAOYSA-N
• SMILES： N(CC(C1C=C2C(=CC=1)OCC2)N(C)C)C(NC1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea

3-[2-(2,3-Dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea: A Comprehensive Overview

The compound 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea, identified by the CAS number 2034622-33-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzofuran moiety, a dimethylamino group, and a urea functional group. The combination of these structural elements contributes to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The benzofuran ring system, a key structural component of this molecule, is known for its ability to interact with biological targets such as enzymes and receptors. This interaction can lead to the modulation of cellular pathways, making this compound a promising candidate for drug discovery efforts. For instance, researchers have explored the potential of this compound in cancer treatment, where it has shown selective activity against certain tumor cell lines.

The dimethylamino group present in the molecule adds another layer of functionality. This group is known for its ability to act as a nucleophile or to participate in hydrogen bonding, which can enhance the compound's solubility and bioavailability. Additionally, the urea functional group plays a critical role in intermolecular interactions, further enhancing the compound's potential for use in drug design. Recent advancements in computational chemistry have allowed researchers to model these interactions with unprecedented accuracy, providing deeper insights into the compound's behavior within biological systems.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the benzofuran ring typically involves cyclization reactions under specific conditions, while the urea group can be introduced via nucleophilic substitution or coupling reactions. The optimization of these reaction conditions has been a focus of recent research efforts, with studies aiming to improve both yield and selectivity. Such optimizations are crucial for scaling up production if the compound is to be used in clinical settings.

The application of this compound extends beyond pharmaceuticals. Its unique structure also makes it a valuable tool in materials science and catalysis. For example, researchers have investigated its potential as a ligand in transition metal-catalyzed reactions. The ability of the molecule to coordinate with metal centers could make it an effective catalyst for various organic transformations. Recent studies have demonstrated its utility in asymmetric catalysis, where it has been used to promote enantioselective reactions with high efficiency.

Furthermore, the environmental impact of this compound has been a topic of interest among scientists. As concerns about sustainability grow, there is increasing pressure to develop compounds that are both effective and environmentally benign. Recent research has focused on evaluating the biodegradability and toxicity of this compound under various conditions. Preliminary results suggest that it exhibits low toxicity towards non-target organisms, making it a safer alternative to traditional chemicals in certain applications.

In conclusion, 3-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-1-(oxan-4-yl)urea (CAS No: 2034622-33-6) is a versatile compound with significant potential across multiple fields. Its unique structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.